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Executive Summary: The Saturated Pharmacophore

2-Cyclohexylethylamine hydrochloride (CAS: 5471-55-6) serves as a critical aliphatic
building block in medicinal chemistry.[1] Structurally, it is the saturated analog of
phenethylamine, a backbone common to numerous neurotransmitters and psychotropic drugs.

For researchers, the utility of this compound lies in its ability to introduce a hydrophobic
cyclohexyl motif—mimicking the steric bulk of a phenyl ring without the pi-stacking capability or
aromatic planarity. This guide addresses the frequent confusion between the volatile free base
(CAS: 4442-85-7) and the stable hydrochloride salt, providing verified physicochemical data
and handling protocols essential for reproducible synthesis.

Chemical Identity & Structural Analysis[1][2][3][4][5]
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The distinction between the free base and the hydrochloride salt is the primary source of
experimental error in stoichiometry. The salt form is preferred for storage and handling due to
its resistance to oxidation and atmospheric carbon dioxide absorption.

Parameter Hydrochloride Salt (Target) Free Base (Precursor)

CAS Number 5471-55-6 4442-85-7

Formula CsH17N[1] - HCI CsHi17N

Molecular Weight 163.69 g/mol 127.23 g/mol

Physical State White Crystalline Solid Colorless Liquid

IUPAC Name 2-cyclohexylethanamine 2-cyclohexylethanamine
hydrochloride

SMILES C1CCC(CC1)CCN.CI C1CCC(CC1)CCN

2.1 Structural Context

In structure-activity relationship (SAR) studies, 2-cyclohexylethylamine is often used to probe
the "hydrophobic collapse" pockets of receptors. Unlike the planar phenyl ring of
phenethylamine, the cyclohexyl ring adopts a chair conformation, occupying a larger three-
dimensional volume. This steric difference is crucial for differentiating receptor subtypes (e.g.,
in NMDA antagonist development).

Physicochemical Characteristics

The following data aggregates verified experimental values. Note that the melting point is a
critical purity indicator; depression of this value often indicates the presence of residual
moisture or free amine.

3.1 Thermal & Solubility Profile

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.guidechem.com/dictionary/en/4442-85-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584402?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value | Characteristic Context for Researchers

Sharp endotherm indicates
Melting Point 201-202 °C [1] high purity. Broadening
<198°C suggests hydration.

Dissociates fully; pH of 5%

Solubility (Water High (>100 mg/mL
Y ) ah ( g/ml) solution is approx. 5.5-6.0.
- Ideal solvent for
Solubility (Ethanol) Soluble (Warm) o
recrystallization.
B Diethyl ether is the standard
Solubility (Ether) Insoluble ] o
anti-solvent for precipitation.
The salt is less hygroscopic
Hygroscopicity Moderate than the free base but should
be stored desiccated.
Morphology depends on
Appearance White Needles/Plates crystallization speed (slow
cooling yields needles).
3.2 Stability

o Thermal Stability: Stable up to its melting point. Decomposes/sublimes at >220°C.

o Chemical Stability: Non-reactive toward oxidation under standard conditions. Incompatible
with strong bases (liberates volatile free amine) and strong oxidizers.

Characterization Protocols (QC Workflow)

To ensure the integrity of the reagent before use in sensitive peptidomimetic synthesis, the
following self-validating workflow is recommended.

4.1 QC Decision Tree

The following diagram outlines the logical flow for verifying the identity and purity of the salt.
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Figure 1: Quality Control decision tree for validating 2-cyclohexylethylamine hydrochloride
purity.

4.2 Detailed Methodology: Recrystallization

If the melting point is depressed, the salt likely contains trapped mother liquor or hydrolysis
products.

¢ Dissolution: Dissolve the crude solid in the minimum amount of boiling anhydrous ethanol.
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« Filtration: Filter while hot (gravity filtration) to remove insoluble particulates.

» Precipitation: Allow the filtrate to cool to room temperature, then slowly add anhydrous
diethyl ether until turbidity persists.

e Crystallization: Cool to 4°C overnight.

o Collection: Filter the white needles under vacuum and wash with cold ether. Dry in a vacuum
desiccator over P20s.

Synthetic Utility & Pathway

2-Cyclohexylethylamine HCI is rarely the end product; it is a nucleophile used to build larger
scaffolds. Below is the standard pathway for generating the salt from the commercially
available (but less stable) free base, a common in-house preparation step.

Free Base Dissolve in Exothermic _ | Add HCI (gas) or
(Liquid, CAS 4442-85-7) Anhydrous Isopropanol "] HClin Dioxane

ot  Recrystallization

Precipitate

Pure HCI Salt
(MP: 201-202°C)

Click to download full resolution via product page

Figure 2: Conversion of the oxidative-sensitive free base to the stable hydrochloride salt.

5.1 Application Note: Peptidomimetics

In peptide synthesis, this amine is often coupled to carboxylic acids using standard EDC/NHS
or HATU chemistries. Critical Precaution: The HCI salt must be neutralized in situ using a
tertiary base (e.g., DIPEA or TEA) to liberate the nucleophilic amine. Failure to add sufficient
base (at least 1.05 equivalents relative to the HCI salt) will result in stalled coupling reactions.

Safety & Handling
o Hazard Classification: Skin Irritant (H315), Eye Irritant (H319).

e PPE: Nitrile gloves, safety glasses, and lab coat are mandatory.

 Inhalation: Dust can be irritating to the upper respiratory tract. Handle in a fume hood when
weighing large quantities.
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¢ Storage: Store in a tightly closed container. While the salt is stable, exposure to high
humidity can cause caking, making accurate weighing difficult.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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